Cas no 51870-94-1 (3-(2-nitroethenyl)-1H-indole)

• Product Name: 3-(2-nitroethenyl)-1H-indole
• CAS No: 51870-94-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD00022748
• CID: 1113377
• PubChem ID: 1560156
• Update Time: 2025-10-22

3-(2-nitroethenyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-[(1E)-2-nitroethenyl]-1H-Indole
• 3-(2-nitroethenyl)-1H-indole
• 3-[(E)-2-nitroeth-1-enyl]-1H-indole
• 3-(2-NITROVINYL)INDOLE
• 3-[(E)-2-Nitroethenyl]-1H-indole #
• 3-(2-Nitrovinyl)-1H-indole
• (E)-3-(2-nitrovinyl)-1H-indole
• 3-[(E)-2-nitro-vinyl]-1H-indole
• C91022
• AKOS000291490
• 51870-94-1
• 3-(2-nitrovinyl)-indole
• EN300-1848305
• 3156-51-2
• AKOS017475241
• LS-11279
• AMY27832
• NSC81232
• 3-[(E)-2-nitrovinyl]-1H-indole
• Cambridge id 5106706
• N-8300
• ALBB-031239
• AB01221024-03
• MFCD00022748
• 3-[(E)-2-Nitroethenyl]-1H-indole
• CHEMBL594624
• A875863
• 1H-Indole, 3-[(E)-2-nitroethenyl]-
• IPASVEYYTNTJTM-AATRIKPKSA-N
• NSC-81232
• NCGC00336768-01

• MDL： MFCD00022748
• Inchi： 1S/C10H8N2O2/c13-12(14)6-5-8-7-11-10-4-2-1-3-9(8)10/h1-7,11H/b6-5+
• InChI Key： IPASVEYYTNTJTM-AATRIKPKSA-N
• SMILES： [O-][N+](/C=C/C1=CNC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 58.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(2-nitroethenyl)-1H-indole

Recent Advances in the Study of 3-(2-Nitroethenyl)-1H-Indole (CAS: 51870-94-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-nitroethenyl)-1H-indole (CAS: 51870-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic papers, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the versatility of 3-(2-nitroethenyl)-1H-indole as a scaffold for the development of novel bioactive molecules. Its indole core, coupled with the nitroethenyl moiety, provides a platform for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR). Researchers have successfully synthesized several derivatives of this compound, demonstrating its potential in targeting various biological pathways, including anti-inflammatory, antimicrobial, and anticancer activities.

One of the most promising areas of research involves the compound's role in modulating oxidative stress and inflammation. In vitro and in vivo studies have shown that 3-(2-nitroethenyl)-1H-indole derivatives exhibit potent antioxidant properties, scavenging reactive oxygen species (ROS) and reducing oxidative damage in cellular models. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and neurodegenerative disorders.

Additionally, the antimicrobial properties of 3-(2-nitroethenyl)-1H-indole have been investigated, with promising results against a range of bacterial and fungal pathogens. Mechanistic studies indicate that the compound disrupts microbial cell membranes and inhibits key enzymatic processes, making it a candidate for the development of new antimicrobial agents. This is particularly relevant in the context of rising antibiotic resistance, where novel compounds with distinct mechanisms of action are urgently needed.

In the realm of oncology, preliminary studies have explored the anticancer potential of 3-(2-nitroethenyl)-1H-indole derivatives. These compounds have demonstrated selective cytotoxicity against various cancer cell lines, with minimal effects on normal cells. Researchers are particularly interested in the compound's ability to induce apoptosis and inhibit tumor angiogenesis, which could pave the way for new chemotherapeutic strategies.

Despite these promising findings, challenges remain in the development of 3-(2-nitroethenyl)-1H-indole-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's multifaceted biological activities and ease of chemical modification make it a valuable candidate for future drug discovery efforts.

In conclusion, 3-(2-nitroethenyl)-1H-indole (CAS: 51870-94-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications warrant continued investigation. Future research should focus on optimizing its pharmacokinetic properties and elucidating its mechanisms of action to fully realize its clinical potential.